[6-chloro-4-(3-fluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](piperidin-1-yl)methanone

• IUPAC Name: [6-chloro-4-(3-fluorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C20H18ClFN2O3S/c21-14-7-8-18-17(11-14)24(16-6-4-5-15(22)12-16)13-19(28(18,26)27)20(25)23-9-2-1-3-10-23/h4-8,11-13H,1-3,9-10H2
• InChI Key: DHEAPSWXMUPBNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC(=CC=C4)F
• Molecular Formula: C20H18ClFN2O3S
• Molecular Weight: 420.9 g/mol

Description

The compound belongs to a class of chemicals that are structurally characterized by the presence of benzothiazinone and piperidinyl methanone moieties. These structures are often explored for their potential biological activities and chemical properties. Compounds with similar structural features have been studied for their pharmacological importance and chemical reactivity.

Synthesis Analysis

Synthesis of complex molecules like the specified compound typically involves multi-step organic reactions, starting from simpler aromatic precursors. The synthesis might involve steps such as halogenation, nitration, sulfonation, and coupling reactions, followed by cyclization to form the benzothiazinone core, and further functionalization to introduce the piperidinyl methanone group. Each step requires careful selection of reagents, solvents, and conditions to achieve high yield and purity (Mazimba, 2016).

Molecular Structure Analysis

The molecular structure of such compounds is typically analyzed using techniques like NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and X-ray crystallography. These analyses provide detailed information about the molecular framework, confirming the positions of substituents, the stereochemistry of the molecule, and the conformation of the heterocyclic rings.

Chemical Reactions and Properties

Compounds with benzothiazinone and piperidinyl groups may participate in various chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and redox reactions. Their reactivity can be influenced by the electronic nature of the substituents and the presence of the dioxido moiety, which may introduce additional reactive centers or influence the compound's stability (Pietra & Vitali, 1972).